1-(2-bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride
Overview
Description
1-(2-Bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride, also known as BMMPMA, is a halogenated amine compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and has a melting point of 97-98°C. BMMPMA has been studied extensively due to its unique properties, which make it a valuable tool for research in organic chemistry, biochemistry, pharmacology, and other fields.
Scientific Research Applications
1-(2-bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride has a wide range of applications in scientific research. It has been used as a ligand for metal complexes in organic synthesis, as a catalyst for the synthesis of polymers, as a reagent in the synthesis of peptides, and as a reagent in the synthesis of heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals and in the study of enzyme inhibition.
Mechanism of Action
The mechanism of action of 1-(2-bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride is not fully understood. However, it is believed that the compound interacts with the active sites of enzymes and other proteins, resulting in inhibition or activation of the proteins. This interaction is believed to be mediated by hydrogen bonding and van der Waals forces.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound can affect the activity of enzymes and other proteins, leading to changes in cell metabolism. Additionally, this compound has been shown to interact with neurotransmitters, leading to changes in neurotransmission.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride in laboratory experiments include its low cost and availability, its solubility in water, and its stability in a variety of solvents. Additionally, this compound is relatively non-toxic and has low reactivity. However, there are some limitations to using this compound in laboratory experiments, including its low solubility in organic solvents, its tendency to hydrolyze, and its potential to form complexes with other compounds.
Future Directions
There are a number of potential future directions for research involving 1-(2-bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in pharmaceuticals and other fields. Additionally, further research could be conducted into its potential toxicity and its ability to form complexes with other compounds. Finally, further research could be conducted into its potential uses as a ligand for metal complexes and as a reagent in the synthesis of peptides and heterocyclic compounds.
Synthesis Methods
1-(2-bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride is synthesized through a two-step reaction. The first step is the reaction of 2-bromo-5-methoxy-4-methylphenylmethanol with hydrochloric acid. This reaction yields this compound and water. The second step is the reaction of the amine with sodium hydroxide, which yields the sodium salt of the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromo-5-methoxy-4-methylphenyl)methanamine hydrochloride involves the reaction of 2-bromo-5-methoxy-4-methylbenzaldehyde with methylamine followed by reduction of the resulting imine to the amine using sodium borohydride. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-bromo-5-methoxy-4-methylbenzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-bromo-5-methoxy-4-methylbenzaldehyde with excess methylamine in ethanol to form the imine intermediate.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours to reduce the imine to the amine.", "Step 3: Quench the reaction with hydrochloric acid to form the hydrochloride salt of 1-(2-bromo-5-methoxy-4-methylphenyl)methanamine." ] } | |
CAS RN |
2763775-97-7 |
Molecular Formula |
C9H13BrClNO |
Molecular Weight |
266.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
